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Compound of Interest

Compound Name: 4-Methyl-1,4-heptadiene

Cat. No.: B080527 Get Quote

Despite a comprehensive review of scientific literature and patent databases, there is currently

no direct evidence to suggest that 4-Methyl-1,4-heptadiene is utilized as a starting material for

the synthesis of commercially available pharmaceuticals. While diene structures are valuable

intermediates in organic chemistry for the construction of complex molecular architectures,

including those found in drug molecules, the specific application of 4-Methyl-1,4-heptadiene in

this context remains undocumented in readily accessible scientific resources.

This document outlines the current state of knowledge regarding 4-Methyl-1,4-heptadiene and

explores the general synthetic strategies for several major classes of pharmaceuticals,

highlighting the absence of this particular diene as a reported precursor.

Chemical Profile of 4-Methyl-1,4-heptadiene
4-Methyl-1,4-heptadiene is a hydrocarbon with the chemical formula C₈H₁₄.[1] Its structure

features a seven-carbon chain with two double bonds, one at the first and the other at the

fourth position, and a methyl group at the fourth carbon. This non-conjugated diene possesses

reactive sites at its double bonds, making it theoretically amenable to a variety of organic

reactions, such as addition, oxidation, and metathesis reactions, which are fundamental in

synthetic chemistry.

Table 1: Physicochemical Properties of 4-Methyl-1,4-heptadiene
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Property Value

Molecular Formula C₈H₁₄

Molecular Weight 110.20 g/mol

IUPAC Name (4E)-4-methylhepta-1,4-diene

CAS Number 13857-55-1

Source: PubChem CID 5362810[1]

Investigation into Pharmaceutical Synthesis
Extensive searches were conducted to identify any established synthetic routes to

pharmaceuticals commencing from 4-Methyl-1,4-heptadiene. The investigation focused on

several key therapeutic areas:

Analgesics: The synthesis of common analgesics such as Tramadol and Remifentanil was

reviewed. The established synthetic pathways for these compounds do not involve 4-Methyl-
1,4-heptadiene as a starting material. For instance, the synthesis of Tramadol typically

begins with cyclohexanone, which undergoes a Mannich reaction followed by a Grignard

reaction.[2][3][4] Similarly, the synthesis of Remifentanil originates from 1-benzyl-4-

piperidone.[5][6][7]

Anti-inflammatory Drugs: The synthesis of the widely used non-steroidal anti-inflammatory

drug (NSAID) Ibuprofen was examined. The industrial synthesis of Ibuprofen commonly

starts from isobutylbenzene, which undergoes Friedel-Crafts acylation.[8] No synthetic

routes utilizing 4-Methyl-1,4-heptadiene were identified.

Antiviral and Anticancer Agents: A broad search for the use of 4-Methyl-1,4-heptadiene in

the synthesis of antiviral and anticancer drugs also yielded no specific examples. While

dienes, in general, can be precursors to cyclic and heterocyclic systems found in some of

these drugs, the specific application of 4-Methyl-1,4-heptadiene is not reported.

Heterocyclic Compounds in Pharmaceuticals: Heterocyclic compounds form the backbone of

a vast number of pharmaceuticals. While the dienyl functionality of 4-Methyl-1,4-heptadiene
could theoretically be used to construct certain heterocyclic rings through reactions like
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Diels-Alder cycloadditions (though it is a non-conjugated diene, isomerization could

potentially lead to a conjugated system), no published methods demonstrate this application

for the synthesis of known pharmaceutical agents.

Hypothetical Synthetic Utility and Future Outlook
While no current applications have been identified, the chemical structure of 4-Methyl-1,4-
heptadiene presents potential for future synthetic exploration in drug discovery. The two

double bonds offer handles for functionalization and the chiral center at the fourth carbon could

be exploited in stereoselective synthesis.

A hypothetical workflow for exploring the utility of 4-Methyl-1,4-heptadiene in pharmaceutical

synthesis could involve the following conceptual steps:

Figure 1. A conceptual workflow for the potential utilization of 4-Methyl-1,4-heptadiene.

This diagram illustrates a potential, though currently theoretical, pathway from the starting

material to a novel pharmaceutical candidate. The initial step would likely involve a chemical

transformation to introduce functional groups or to isomerize the double bonds to a conjugated

system, making it more suitable for certain cycloaddition reactions.

Conclusion
In conclusion, based on a thorough review of the available scientific literature, 4-Methyl-1,4-
heptadiene is not a recognized starting material in the synthesis of existing pharmaceuticals.

The detailed application notes and protocols requested cannot be provided due to the absence

of primary research or patents detailing such applications. Researchers and drug development

professionals interested in novel synthetic starting materials may consider the untapped

potential of this and other simple dienes, but any such endeavor would represent a novel area

of investigation rather than the application of established methodologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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